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Compound of Interest

Compound Name: Pentyl benzoate

Cat. No.: B1580521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and vapor pressure of

pentyl benzoate (C₁₂H₁₆O₂), a benzoic acid ester. This document is intended for researchers,

scientists, and professionals in drug development who require accurate physicochemical data

for this compound.

Executive Summary
Pentyl benzoate is a colorless liquid with applications as a fragrance and flavor ingredient, as

well as a solvent in cosmetics and personal care products.[1] A thorough understanding of its

boiling point and vapor pressure is crucial for its application in various industrial and research

settings, including for purification, formulation, and safety assessments. This guide summarizes

the available data for these properties and outlines the experimental methodologies for their

determination.

Boiling Point of Pentyl Benzoate
The boiling point is a fundamental physical property that indicates the temperature at which a

liquid's vapor pressure equals the pressure surrounding the liquid, and the liquid changes into a

vapor. For pentyl benzoate, the normal boiling point (at atmospheric pressure) is consistently

reported to be approximately 260 °C.
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Boiling Point (°C) Pressure Reference(s)

260 Atmospheric [1][2]

167 44 mmHg [3]

Experimental Protocols for Boiling Point Determination
The determination of a liquid's boiling point can be achieved through several established

laboratory techniques. Common methods include:

Distillation Method: A simple or fractional distillation apparatus is set up with the liquid

sample. The temperature of the vapor that is in equilibrium with the boiling liquid is

measured. The stable temperature reading on the thermometer during a steady distillation is

recorded as the boiling point.

Thiele Tube Method: This method is suitable for small sample volumes. A small amount of

the liquid is placed in a fusion tube, and an inverted capillary tube is added. The setup is

attached to a thermometer and heated in a Thiele tube containing oil. The temperature at

which a rapid and continuous stream of bubbles emerges from the capillary tube, and upon

cooling, the liquid is drawn back into the capillary tube, is the boiling point.

Mel-Temp Apparatus: While primarily used for melting points, this apparatus can be adapted

for boiling point determination on a micro scale. A capillary tube containing a small amount of

the liquid and a smaller, inverted capillary tube is placed in the heating block. The

temperature at which a steady stream of bubbles is observed is noted as the boiling point.

Vapor Pressure of Pentyl Benzoate
Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor

state, and it increases with temperature. Pentyl benzoate is characterized as having a low

vapor pressure at room temperature.[4]

Vapor Pressure Data
Specific experimental vapor pressure data for pentyl benzoate as a function of temperature is

available through the National Institute of Standards and Technology (NIST) TRC Web Thermo
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Tables (WTT).[5] This database contains critically evaluated recommendations for the phase

boundary pressure of pentyl benzoate in equilibrium with its gas phase over a wide

temperature range, from 230 K to 736 K.[5] While direct access to the full dataset requires a

subscription, the availability of this curated data is a valuable resource for researchers.

Experimental Protocols for Vapor Pressure
Determination
The experimental determination of vapor pressure can be conducted using various methods,

depending on the pressure range of interest. Some of these methods include:

Ebullioscopic Method: This technique involves measuring the boiling point of the liquid at

different externally applied pressures. By plotting the logarithm of the pressure against the

inverse of the absolute temperature (Clausius-Clapeyron plot), the vapor pressure at

different temperatures can be determined.

Thermogravimetric Analysis (TGA): TGA can be used as an indirect method to estimate

vapor pressure. The rate of mass loss of a sample due to evaporation in a controlled

atmosphere is measured as a function of temperature. This rate can be related to the vapor

pressure of the substance.

Knudsen Effusion Method: This method is suitable for substances with low vapor pressures.

The rate of effusion of a vapor through a small orifice in a heated cell under vacuum is

measured. The vapor pressure can be calculated from this effusion rate.

Static Method: A direct measurement of the pressure exerted by the vapor in equilibrium with

the liquid in a closed system at a constant temperature. This is often done using a

manometer.

Logical Workflow for Physicochemical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the boiling point and vapor pressure of a liquid sample like pentyl benzoate.
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Caption: Workflow for Boiling Point and Vapor Pressure Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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